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Compound of Interest

Compound Name: 1,1,2,2-Tetramethylcyclopropane

Cat. No.: B1198135

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of molecular scaffolds is paramount. This guide provides a
detailed comparison of 1,1,2,2-tetramethylcyclopropane with other fundamental small-ring
cycloalkanes, supported by experimental data and detailed methodologies.

Physicochemical Properties: A Comparative
Analysis

The introduction of methyl substituents to the cyclopropane ring significantly influences its
physical properties. The following table summarizes key quantitative data for 1,1,2,2-
tetramethylcyclopropane and its less substituted counterparts.
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1,1,2,2-

1,1-

Methylcyclopr

Property Tetramethylcy Dimethylcyclo Cyclopropane
opane

clopropane propane 5
Molecular

C7Ha4[1] CsH1o[2] CaHs[3] CsHs[4]
Formula
Molecular Weight

98.19[1] 70.13[5] 56.11[6] 42.08[4]
(g/mol)
CAS Number 4127-47-3[1] 1630-94-0[7] 594-11-6[6] 75-19-4[4]
Physical State at  Colorless o

o Colorless Liquid Colorless Gas[3] Colorless Gas[4]

STP Liquid[8]
Boiling Point (°C) 76 20.6[7] 0.7[3] -32.9[9]
Melting Point
. N/A -108.9[2] -177.3[3] -128[9]
4
Density (g/cm?3) 0.72 0.6554[2] 0.6912[3] 0.680 (liquid)[9]
Refractive Index 1.40 1.419[7] 1.42[10] N/A

Soluble in

N organic solvents,

Solubility N/A N/A N/A

not easily soluble

in water.[11]

Spectroscopic Data Summary

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1,1,2,2-
tetramethylcyclopropane.
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Spectroscopic Technique Data Availability and Key Features

Available. The spectrum is expected to show
1H NMR signals corresponding to the methyl protons and

the methylene protons of the cyclopropane ring.

Available. The spectrum will show distinct

signals for the quaternary and methylene

13C NMR
carbons of the cyclopropane ring, as well as the
methyl carbons.
Available. Characteristic C-H stretching
vibrations for the cyclopropane ring are

Infrared (IR) Spectroscopy expected around 3080-3040 cm~1. CH:2

deformation and skeletal vibrations are also
identifiable.

Available. The mass spectrum provides
M Spect try (MS) information on the molecular weight and
ass Spectrometry ) o
fragmentation pattern, which is useful for

identification.

Experimental Protocols

Synthesis of 1,1,2,2-Tetramethylcyclopropane via
Simmons-Smith Reaction

A common and effective method for the synthesis of 1,1,2,2-tetramethylcyclopropane is the
Simmons-Smith cyclopropanation of 2,3-dimethyl-2-butene. The Furukawa modification, which
utilizes diethylzinc, is often preferred for its reliability.

Materials:
o 2,3-dimethyl-2-butene (tetramethylethylene)
e Diiodomethane (CHz:l2)

e Diethylzinc (EtzZn), 1.0 M solution in hexanes
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e Anhydrous dichloromethane (DCM)

e Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSOa)

Procedure:

e Reaction Setup: A three-necked round-bottom flask, equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, is flame-dried and allowed to cool under a stream of
nitrogen.

e Solvent and Reagent Addition: Anhydrous dichloromethane is added to the flask, followed by
cooling to 0 °C in an ice bath. Diiodomethane (2.0 equivalents) is then added.

o Carbenoid Formation: A 1.0 M solution of diethylzinc in hexanes (2.0 equivalents) is added
dropwise to the stirred mixture while maintaining the temperature at 0 °C. The formation of a
white precipitate may be observed. The mixture is stirred at 0 °C for 30 minutes to ensure the
complete formation of the zinc carbenoid.

e Substrate Addition: A solution of 2,3-dimethyl-2-butene (1.0 equivalent) in anhydrous
dichloromethane is added slowly to the reaction mixture at O °C.

e Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-24
hours. The progress of the reaction is monitored by gas chromatography-mass spectrometry
(GC-MS).

e Quenching: Upon completion, the reaction is carefully quenched at O °C by the slow,
dropwise addition of a saturated aqueous solution of ammonium chloride.

o Workup: The mixture is transferred to a separatory funnel, and the organic layer is
separated. The aqueous layer is extracted with dichloromethane. The combined organic
layers are washed with brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
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 Purification: The crude product is purified by fractional distillation to yield 1,1,2,2-
tetramethylcyclopropane.

Experimental Workflow for the Synthesis of 1,1,2,2-Tetramethylcyclopropane

e

Click to download full resolution via product page

Caption: Experimental workflow for the Simmons-Smith synthesis of 1,1,2,2-
tetramethylcyclopropane.

Determination of Boiling Point (Micro Method)

For small quantities of liquid, the boiling point can be determined using a micro method.
Apparatus:

o Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating bath (e.qg., oil bath)

e Rubber band

Procedure:

o A small amount of the liquid sample (a few milliliters) is placed in the test tube.

o A capillary tube, sealed at one end, is placed open-end down into the liquid.
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The test tube is attached to a thermometer using a rubber band.
The assembly is immersed in a heating bath.

The bath is heated gently, and a stream of bubbles will be observed emerging from the open
end of the capillary tube as the air inside expands.

Heating is continued until a rapid and continuous stream of bubbles is observed, indicating
that the vapor pressure of the liquid is equal to the atmospheric pressure.

The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Reactivity Comparison

The reactivity of cyclopropanes is largely dictated by the strain in the three-membered ring.
This ring strain makes them susceptible to ring-opening reactions, a characteristic that is less
pronounced in larger cycloalkanes.

o Cyclopropane and Methylcyclopropane: Due to significant ring strain, these smaller
cyclopropanes undergo addition reactions with reagents like Hz, HBr, and Clz/Br2 (in the
dark), leading to ring opening.[12] For instance, cyclopropane reacts with hydrogen in the
presence of a nickel catalyst to form propane.[12]

1,1-Dimethylcyclopropane and 1,1,2,2-Tetramethylcyclopropane: The presence of alkyl
substituents can influence the reactivity of the cyclopropane ring. While still susceptible to
ring-opening under certain conditions, the steric hindrance from the methyl groups in 1,1,2,2-
tetramethylcyclopropane can affect the approach of reagents. The stability of the potential
carbocation or radical intermediates formed during ring-opening is also a key factor. In
general, more substituted cyclopropanes may require more forcing conditions for ring-
opening compared to the parent cyclopropane. The Simmons-Smith reaction provides a
robust method for the synthesis of such substituted cyclopropanes, highlighting their
accessibility as building blocks in organic synthesis.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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